KN1022

• Molecular Formula: C21H22N6O5
• Molecular Weight: 438.4 g/mol
• InChI: InChI=1S/C21H22N6O5/c1-31-18-11-16-17(12-19(18)32-2)22-13-23-20(16)25-7-9-26(10-8-25)21(28)24-14-3-5-15(6-4-14)27(29)30/h3-6,11-13H,7-10H2,1-2H3,(H,24,28)
• InChIKey: ZIFCMJKHIXABHJ-UHFFFAOYSA-N

KN1022 (CAS 205255-11-4): A Prototypical PDGFR Phosphorylation Inhibitor for Targeted Kinase Research

KN1022, also known as 4-(6,7-dimethoxyquinazolin-4-yl)-N-(4-nitrophenyl)piperazine-1-carboxamide, is a quinazoline-derived small molecule that functions as a potent and selective inhibitor of platelet-derived growth factor receptor (PDGFR) phosphorylation [1]. It serves as the foundational prototype for a class of 4-[4-(N-substituted carbamoyl)-1-piperazinyl]-6,7-dimethoxyquinazoline derivatives designed to modulate PDGF receptor signaling pathways [2].

Benchmark Control Reported PDGFR phosphorylation inhibitor for cardiovascular pathway studies

Selectivity Profiling PDGFR-centric kinase fingerprint; minimal off-target EGFR/FGFR1/VEGFR2 activity reported

Scaffold Reference Foundational quinazoline core for analog optimization and SAR campaigns

• [1] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source
• [2] Matsuno, K. et al. Potent and Selective Inhibitors of PDGF Receptor Phosphorylation. 2. Synthesis, Structure Activity Relationship, Improvement of Aqueous Solubility, and Biological Effects of 4-[4-(N-Substituted(thio)carbamoyl)-1-piperazinyl]-6,7-dimethoxyquinazoline Derivatives. J. Med. Chem. 2002, 45 (20), 4513-4523. View Source

Why KN1022 Cannot Be Casually Substituted with Other Quinazoline-Based PDGFR Inhibitors

Although KN1022 belongs to a well-known class of quinazoline-based kinase inhibitors, its specific 4-nitrophenylurea moiety confers a distinct structure-activity relationship (SAR) profile that is highly sensitive to modification [1]. The substitution pattern on the phenyl ring critically influences potency, with the 4-nitro group of KN1022 serving as a key determinant for its baseline inhibitory activity against PDGFR autophosphorylation [2]. Simple replacement with other commercial PDGFR inhibitors or in-class analogs without quantitative benchmarking can lead to significant deviations in potency, selectivity, and downstream cellular effects, as evidenced by the nearly 10-fold variation in IC50 values observed among closely related derivatives [3].

Multi-kinase inhibitors

Imatinib, sunitinib inhibit EGFR/FGFR1/VEGFR2; may confound PDGFR-specific phenotype interpretation.

Type II inhibitor mismatch

Structurally distinct inhibitors (e.g., sorafenib) exhibit different selectivity profiles; kinase inhibition context may not transfer.

Selectivity fingerprint mismatch

KN1022 shows reported negligible activity against EGFR/FGFR1/VEGFR2; generic PDGFR inhibitors may lack this selectivity context.

• [1] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source
• [2] Matsuno, K. et al. Potent and Selective Inhibitors of PDGF Receptor Phosphorylation. 2. Synthesis, Structure Activity Relationship, Improvement of Aqueous Solubility, and Biological Effects of 4-[4-(N-Substituted(thio)carbamoyl)-1-piperazinyl]-6,7-dimethoxyquinazoline Derivatives. J. Med. Chem. 2002, 45 (20), 4513-4523. View Source
• [3] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source

Quantitative Differentiation of KN1022: Direct Comparative Potency and Selectivity Data vs. Analogs

Cellular PDGFRβ Autophosphorylation Inhibition: KN1022 vs. Structural Derivatives

In a direct head-to-head comparison within the same study, KN1022 (4-nitrophenylurea derivative) exhibits an IC50 of 0.70 µM for inhibiting PDGFRβ autophosphorylation in intact CHO cells [1]. In contrast, optimized derivatives bearing bulky substituents on the phenyl ring, such as the 4-(4-methylphenoxy)phenyl analogue (Compound 36), achieve a substantially lower IC50 of 0.02 µM, representing a 35-fold increase in cellular potency [1]. This quantification establishes KN1022 as the essential reference compound for SAR studies, as its activity defines the baseline from which improvements are measured [1].

PDGFRα/β Selectivity

Head-to-head

~1.27× PDGFRβ preference

PDGFRβ IC50 700 nM, PDGFRα 890 nM

Supports isoform-biased pathway interpretation in vascular models

Cellular autophosphorylation assays; KN734 context

Evidence Dimension	Inhibition of PDGFRβ autophosphorylation in intact cells
Target Compound Data	IC50 = 0.70 µM
Comparator Or Baseline	4-(4-methylphenoxy)phenyl derivative (Compound 36): IC50 = 0.02 µM
Quantified Difference	35-fold higher potency for the derivative compared to KN1022
Conditions	CHO cells; two-site enzyme-linked immunosorbent assay (ELISA)

Why This Matters

This data establishes KN1022 as the benchmark for SAR exploration, allowing researchers to quantify the functional impact of structural modifications on PDGFRβ signaling.

• [1] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source

Comparative Target Selectivity Profile: KN1022 vs. Broad-Spectrum Kinase Inhibitors

A cross-study comparable analysis reveals that KN1022 exhibits a distinct selectivity fingerprint compared to multi-targeted PDGFR inhibitors like AG-1295 and Toceranib. KN1022 demonstrates high selectivity for the PDGF receptor family with minimal activity against EGFR, FGFR, and VEGFR2 [1]. In contrast, Toceranib potently inhibits PDGFRβ, VEGFR, and c-Kit with Ki values of 5 nM and 6 nM, respectively , while AG-1295 inhibits PDGFR with an IC50 of 0.3-1 µM but lacks the same selectivity profile . For applications requiring selective interrogation of PDGFR signaling without confounding VEGFR or c-Kit inhibition, KN1022 offers a cleaner pharmacological tool.

Functional Coupling

Class-level

0.1 μM proliferation IC50

7× more potent than receptor phosphorylation IC50

Supports functional pathway-readout in smooth muscle cells

PASMCs; PDGF-BB stimulation; context-dependent

Evidence Dimension	Kinase inhibition profile (selectivity)
Target Compound Data	KN1022: Selective for PDGFR family; weak/negligible activity against EGFR, FGFR, VEGFR2
Comparator Or Baseline	Toceranib: PDGFRβ (Ki=5 nM), VEGFR (Ki=6 nM), c-Kit; AG-1295: PDGFR (IC50=0.3-1 µM), broader profile
Quantified Difference	Qualitative difference in selectivity fingerprint
Conditions	In vitro kinase assays

Why This Matters

This selectivity data guides researchers in selecting KN1022 when PDGFR-specific pathway interrogation is required, avoiding the confounding effects of broader kinase inhibition.

• [1] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source

Functional Cellular Proliferation Assay: KN1022 vs. Optimized Derivative

In a direct comparison of functional cellular outcomes, KN1022 inhibits PDGF-BB-induced proliferation of porcine aorta smooth muscle cells (PASMC) with an IC50 of 0.1 µM [1]. This value is closely aligned with its biochemical IC50 for PDGFR phosphorylation, indicating that its inhibitory effect on the receptor directly translates to a functional anti-proliferative response [1]. Importantly, this potency serves as a reference point for evaluating more advanced derivatives, some of which achieve similar functional inhibition but with significantly enhanced biochemical potency (e.g., 0.02 µM IC50 for Compound 36) [1].

Lipophilicity Baseline

Head-to-head

logD 3.22 (KN1022)

Analog 6s: 50× solubility improvement

Reported reference point for SAR solubility optimization

LogD 7.4; analog 6s comparison context

Evidence Dimension	Inhibition of PDGF-BB-induced cell proliferation
Target Compound Data	IC50 = 0.1 µM
Comparator Or Baseline	4-(4-methylphenoxy)phenyl derivative (Compound 36): IC50 = 0.02 µM (biochemical)
Quantified Difference	5-fold difference in functional cellular potency relative to biochemical potency of derivative
Conditions	Porcine aorta smooth muscle cells (PASMC) stimulated with PDGF-BB

Why This Matters

This functional data confirms that KN1022's biochemical inhibition of PDGFR translates into a measurable anti-proliferative effect, making it a reliable tool for cellular disease models.

• [1] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source

In Vivo Efficacy Benchmarking: KN1022 Analogs and Implications for Prototype Selection

While in vivo data for KN1022 itself is limited, class-level inference from closely related analogs provides a benchmark for its therapeutic potential. Oral administration of optimized 4-substituted phenyl derivatives (e.g., 4-chlorophenyl, 4-bromophenyl, 4-isopropoxyphenyl) at 30 mg/kg twice daily in a Sprague-Dawley rat carotid artery balloon injury model resulted in 24-38% inhibition of neointima formation [1]. This in vivo efficacy, achieved by compounds derived directly from the KN1022 scaffold, underscores the value of KN1022 as the foundational molecule for developing in vivo-active PDGFR inhibitors for cardiovascular and fibrotic disease research [1].

In Vivo Response

Head-to-head

24–38% neointima reduction

vs vehicle; rat balloon injury model

Supports in vivo PDGFR pathway-response context

Rat restenosis model; 30 mg/kg oral BID

Evidence Dimension	Inhibition of neointima formation in vivo
Target Compound Data	No direct in vivo data available for KN1022
Comparator Or Baseline	4-chlorophenyl, 4-bromophenyl, 4-isopropoxyphenyl KN1022 derivatives
Quantified Difference	24-38% inhibition of neointima formation
Conditions	Sprague-Dawley rats; balloon catheter deendothelialized carotid artery; 30 mg/kg, p.o., twice daily

Why This Matters

This class-level evidence positions KN1022 as a critical starting point for medicinal chemistry campaigns aimed at developing orally bioavailable PDGFR inhibitors for in vivo disease models.

• [1] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source

Aqueous Solubility Limitations and the Role of Heterocyclic Replacement

A known limitation of the KN1022 scaffold is its relatively poor aqueous solubility, which can hinder in vivo formulation and dosing [1]. Comparative studies show that replacing the phenyl ring of KN1022 with heterocycles, such as in the derivative KN734 (CT52923), improves aqueous solubility without compromising kinase inhibitory activity or selectivity [1]. For procurement, this means KN1022 is best suited for in vitro and biochemical assays, while optimized heterocyclic derivatives may be preferred for studies requiring high systemic exposure [1].

Evidence Dimension	Aqueous solubility
Target Compound Data	Low aqueous solubility (qualitative)
Comparator Or Baseline	Heterocyclic derivatives (e.g., KN734/CT52923)
Quantified Difference	Improved aqueous solubility without loss of activity (qualitative)
Conditions	In vitro solubility assays

Why This Matters

This informs procurement decisions: choose KN1022 for well-defined in vitro experiments; select more soluble derivatives for in vivo studies requiring higher dosing or oral bioavailability.

• [1] Matsuno, K. et al. Potent and Selective Inhibitors of PDGF Receptor Phosphorylation. 2. Synthesis, Structure Activity Relationship, Improvement of Aqueous Solubility, and Biological Effects of 4-[4-(N-Substituted(thio)carbamoyl)-1-piperazinyl]-6,7-dimethoxyquinazoline Derivatives. J. Med. Chem. 2002, 45 (20), 4513-4523. View Source

Targeted Research Applications for KN1022 Based on Evidence-Driven Differentiation

PDGFR-Dependent Cellular Proliferation Assays in Vascular Biology

KN1022 at 0.1 µM effectively inhibits PDGF-BB-induced proliferation of porcine aorta smooth muscle cells (PASMC), providing a well-characterized tool for studying vascular proliferative disorders such as atherosclerosis and restenosis [1].

Structure-Activity Relationship (SAR) Studies for Quinazoline-Based Kinase Inhibitors

KN1022's defined IC50 of 0.70 µM for PDGFRβ autophosphorylation and 0.24-0.26 µM for PDGFR phosphorylation serves as the essential baseline for evaluating the impact of structural modifications on potency and selectivity, as demonstrated by the 35-fold improvement achieved with optimized derivatives [1].

Selective PDGFR Pathway Interrogation in Multi-Kinase Screening Panels

For experiments requiring specific inhibition of PDGFR signaling without confounding activity against EGFR, FGFR, or VEGFR2, KN1022 offers a cleaner pharmacological profile compared to broader-spectrum inhibitors like Toceranib or AG-1295, enabling more precise pathway dissection [1][2].

Medicinal Chemistry Lead Optimization Campaigns

KN1022 provides the foundational scaffold for developing improved PDGFR inhibitors. Researchers can leverage its established SAR, including the critical role of the 4-nitrophenylurea moiety and the potential for solubility enhancement through heterocyclic replacement, to guide the synthesis of next-generation compounds with optimized in vivo properties [1][2].

Application

Selection Property

Validation Focus

PDGFR inhibitor benchmark studies in atherosclerosis models

Reported potency & selectivity context

Benchmark comparison with KN1022 control

PDGFR isoform-specific pathway studies in fibrosis

Isoform selectivity profile (PDGFRβ > α)

Isoform-dependent pathway response

Quinazoline lead optimization SAR

Lipophilicity baseline (logD)

Solubility & LipE improvement vs. parent

Kinase selectivity panel benchmarking

Selectivity fingerprint (PDGFR-centric)

Off-target kinase panel review

• [1] Matsuno, K. et al. Potent and selective inhibitors of platelet-derived growth factor receptor phosphorylation. 1. Synthesis, structure-activity relationship, and biological effects of a new class of quinazoline derivatives. J. Med. Chem. 2002, 45 (14), 3057-3066. View Source
• [2] Matsuno, K. et al. Potent and Selective Inhibitors of PDGF Receptor Phosphorylation. 2. Synthesis, Structure Activity Relationship, Improvement of Aqueous Solubility, and Biological Effects of 4-[4-(N-Substituted(thio)carbamoyl)-1-piperazinyl]-6,7-dimethoxyquinazoline Derivatives. J. Med. Chem. 2002, 45 (20), 4513-4523. View Source